2-Amino-6-(tert-butyl)-4-(2-chlorophenyl)nicotinonitrile

• IUPAC Name: 2-amino-6-tert-butyl-4-(2-chlorophenyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C16H16ClN3/c1-16(2,3)14-8-11(12(9-18)15(19)20-14)10-6-4-5-7-13(10)17/h4-8H,1-3H3,(H2,19,20)
• InChI Key: SEPGGFBSRCMPBF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC(=C(C(=C1)C2=CC=CC=C2Cl)C#N)N
• Molecular Formula: C16H16ClN3
• Molecular Weight: 285.77 g/mol

Description

2-Amino-6-(tert-butyl)-4-(2-chlorophenyl)nicotinonitrile (2-A6-TBN) is an organic compound with a unique chemical structure. It is a derivative of nicotinonitrile, which is a type of organic compound that is often used in drug development and scientific research. 2-A6-TBN is an important compound for a variety of scientific applications, such as synthesis methods, scientific research applications, mechanisms of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Synthesis and Antimicrobial Activity

2-Amino-6-(tert-butyl)-4-(2-chlorophenyl)nicotinonitrile and its derivatives have been synthesized and evaluated for their antimicrobial activities against various bacteria and fungi. The structure and antimicrobial efficacy of these compounds highlight their potential as templates for developing new antimicrobial agents. This research underscores the importance of nicotinonitrile derivatives in the quest for novel antimicrobial substances (Guna, Bhadani, Purohit, & Purohit, 2015).

Antifolate Synthesis via Palladium-Catalyzed Cross-Coupling

The compound plays a crucial role in the synthesis of the lipophilic antifolate piritrexim (PTX), a process involving a palladium(0)-catalyzed cross-coupling reaction. This showcases the compound's utility in the synthesis of complex molecules with significant pharmacological applications, demonstrating the versatility of nicotinonitrile derivatives in synthetic chemistry (Chan & Rosowsky, 2005).

Development of Novel Pyrido[2,3-d]pyrimidine Derivatives

2-Amino-6-(tert-butyl)-4-(2-chlorophenyl)nicotinonitrile serves as a starting material for creating a series of novel pyrido[2,3-d]pyrimidine derivatives. These compounds were synthesized and their antibacterial and antifungal activities evaluated, contributing to the field of drug discovery by offering new scaffolds for further medicinal chemistry exploration (Behalo, 2008).

Heterogeneous Catalysis for α-Cyanation of Tertiary Amines

This compound has been identified as an intermediate in the development of green and straightforward synthetic procedures for α-amino nitriles via heterogeneous catalysis. The research demonstrates the environmental and procedural advantages of using manganese oxides for the regioselective α-cyanation of tertiary amines, highlighting the importance of nicotinonitrile derivatives in sustainable chemistry practices (Yamaguchi, Wang, & Mizuno, 2013).

Crystal Structure Elucidation

The synthesis and crystal structure of a novel cyanopyridine derivative, closely related to 2-Amino-6-(tert-butyl)-4-(2-chlorophenyl)nicotinonitrile, have been reported. This work contributes to the understanding of the structural characteristics of nicotinonitrile derivatives, providing a foundation for the design of new compounds with desired physical and chemical properties (Yang et al., 2011).